2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide

• IUPAC Name: (Z)-2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H12N2O3/c17-10-12(9-11-3-1-2-4-15(11)20)16(21)18-13-5-7-14(19)8-6-13/h1-9,19-20H,(H,18,21)/b12-9-
• InChI Key: FDGMXPBYQWHLND-XFXZXTDPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)O)O
• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol

Description

2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, which make it suitable for use in different research areas, including biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide has various biochemical and physiological effects. These include the inhibition of cancer cell growth, the induction of apoptosis, and the inhibition of cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide in lab experiments is its anti-cancer properties. This makes it a potential candidate for cancer treatment. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for research on 2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide. These include:
1. Further studies to understand the mechanism of action of this compound and optimize its use in cancer treatment.
2. Studies to investigate the potential applications of this compound in other areas, such as drug development and biomedical research.
3. Development of new synthesis methods for this compound to improve its purity and yield.
4. Investigation of the potential side effects of this compound on human health.
Conclusion:
In conclusion, 2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has anti-cancer properties, which make it a potential candidate for cancer treatment. However, more research is needed to fully understand its mechanism of action and optimize its use in cancer treatment.

Synthesis Methods

The synthesis of 2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide involves the reaction of 2-hydroxybenzaldehyde and 4-hydroxybenzene-1-carboxamide with acrylonitrile in the presence of a base catalyst. The resulting compound is then purified through recrystallization to obtain a pure product.

Scientific Research Applications

2-cyano-3-(2-hydroxyphenyl)-N-(4-hydroxyphenyl)acrylamide has been used extensively in scientific research due to its potential applications in various fields. One of the main research areas where this compound has been used is in the study of cancer. Studies have shown that this compound has anti-cancer properties, which make it a potential candidate for cancer treatment.